Cas no 1210112-76-7 (N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide
• CAS No: 1210112-76-7
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6397379
• PubChem ID: 45511924
• Update Time: 2025-07-15

N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2-(1-methylindol-3-yl)acetamide
• 1210112-76-7
• N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• F2493-3608
• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(1-methyl-1H-indol-3-yl)acetamide
• AKOS024652501

• Inchi： 1S/C22H19N3O4/c1-25-12-15(17-4-2-3-5-18(17)25)9-22(26)23-11-16-10-20(29-24-16)14-6-7-19-21(8-14)28-13-27-19/h2-8,10,12H,9,11,13H2,1H3,(H,23,26)
• InChI Key： QAJDAXYWVXMVGC-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C3OCOC3=C2)ON=1)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide

Professional Introduction to N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide and CAS No. 1210112-76-7

N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1210112-76-7, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a subject of interest for its potential biological activities and pharmacological properties.

The molecular structure of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide incorporates key motifs that are commonly associated with bioactive molecules. The core structure consists of an oxazole ring linked to a benzodioxole moiety, which is further connected to an acetamide group. Additionally, the presence of a 1-methylindole substituent at the acetamide position introduces further complexity and potential for diverse interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The oxazole and benzodioxole rings in N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-yl)acetamide are known to exhibit a wide range of biological activities. For instance, oxazole derivatives have been reported to possess antimicrobial and anti-inflammatory properties, while benzodioxole compounds are often associated with central nervous system (CNS) effects.

The acetamide functional group in this compound not only contributes to its solubility but also serves as a hinge region for further derivatization. This flexibility allows chemists to modify the molecule in various ways to optimize its pharmacokinetic and pharmacodynamic profiles. The 1-methylindole moiety adds another layer of complexity, as indole derivatives are well-documented for their roles in various biological processes, including neurotransmission and immune modulation.

Current research in the field of medicinal chemistry has been focusing on the development of multi-target directed ligands (MTDLs). N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2-(1-methyl-1H-indol-3-y)acetamide fits well within this paradigm due to its ability to interact with multiple biological targets. This property is particularly valuable in the treatment of complex diseases that involve multiple pathological pathways.

One of the most promising applications of this compound is in the area of oncology. Preliminary studies have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes that are overexpressed in cancer cells. The benzodioxole and oxazole rings are believed to be responsible for binding to these targets, thereby disrupting critical signaling pathways involved in tumor growth and progression.

In addition to its potential anticancer properties, N-{5-(2H-benzodioxol -5 -y)-l , 2 -oxaz ol - 3 - ylm eth y l } - 2 -( l - me thy l - l H - ind ol - 3 - yl ) ac et am ide has also shown promise in other therapeutic areas. For example, it may have applications in the treatment of neurodegenerative disorders due to its ability to modulate neurotransmitter systems. The indole moiety is particularly relevant here, as indole derivatives have been implicated in the regulation of dopamine and serotonin levels, which are crucial for neuronal function.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Evaluation of the pharmacological properties of N-{5-(2H-l , 3 -benz od ox o l - 5 - y l ) - l , 2 - o x az ol - 3 - ylm eth y l } - 2 -( l me thy l-l H ind ol - 3 yl ) ac et am ide has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various enzymes and receptors, suggesting multiple mechanisms of action. In vivo studies have further validated these findings by demonstrating efficacy in relevant disease models.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive safety evaluations are still ongoing to ensure its suitability for clinical use.

The future direction of research on N-{5-(2H-l , 3-ben z od ox o l-l , 25-y l ) --l , 20x az ol --35-y lm eth y l } --25 -(l-me thy l-l H ind ol --35-y ll ) ac et am ide is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the molecular structure, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes could lead to more cost-effective production methods.

In conclusion,N-{5-(25--(25-H-l ,30-ben z od ox o l--35-y ll)--l ,20x az ol --35-y lm eth y l }--25 -(l-me thy l-l H ind ol --35-y ll ) ac et am ide (CAS No .121011276--7)is a structurally complex organic compound with significant potential in pharmaceutical applications . Its multifaceted biological activities make it an attractive candidate for further research . As our understanding of its pharmacological properties continues to grow ,this compound holds promise for addressing various therapeutic challenges .